Trifluoromethanesulfonic acid 6,7-dimethoxyquinolin-4-yl ester
Overview
Description
Trifluoromethanesulfonic acid 6,7-dimethoxyquinolin-4-yl ester, also known as TPDQ, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TPDQ is a versatile reagent that can be used for a variety of chemical reactions, including cross-coupling reactions and C-H functionalization. In
Mechanism of Action
The mechanism of action of Trifluoromethanesulfonic acid 6,7-dimethoxyquinolin-4-yl ester in cross-coupling reactions involves the formation of a palladium complex through coordination of the this compound ligand to the palladium catalyst. This complex then reacts with the aryl or heteroaryl halide to form the desired cross-coupling product. In C-H functionalization reactions, this compound acts as a directing group, selectively activating C-H bonds in the presence of other functional groups.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that it is relatively non-toxic and does not exhibit significant cytotoxicity in vitro.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using Trifluoromethanesulfonic acid 6,7-dimethoxyquinolin-4-yl ester in chemical reactions is its high reactivity and selectivity. It can facilitate a range of reactions under mild conditions, making it a valuable tool in synthetic chemistry. However, one of the limitations of this compound is its high cost, which can limit its use in large-scale reactions.
Future Directions
There are several potential future directions for research involving Trifluoromethanesulfonic acid 6,7-dimethoxyquinolin-4-yl ester. One area of interest is the development of new synthetic methodologies that utilize this compound as a key reagent. Another potential direction is the development of new applications for this compound in areas such as medicinal chemistry and materials science. Additionally, there is a need for further studies to elucidate the biochemical and physiological effects of this compound, as well as its potential toxicity and environmental impact.
Conclusion
In conclusion, this compound is a versatile reagent that has found widespread use in scientific research due to its ability to facilitate a range of chemical reactions. Its unique properties make it a valuable tool in synthetic chemistry, and there is significant potential for further research and development in this area. However, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and environmental impact.
Scientific Research Applications
Trifluoromethanesulfonic acid 6,7-dimethoxyquinolin-4-yl ester has been extensively used in scientific research due to its ability to facilitate a range of chemical reactions. One of its primary applications is in cross-coupling reactions, where it is used as a coupling partner with various aryl and heteroaryl halides. This compound has also been used in C-H functionalization reactions, where it can selectively activate C-H bonds in complex molecules, leading to the formation of new C-C and C-N bonds.
properties
IUPAC Name |
(6,7-dimethoxyquinolin-4-yl) trifluoromethanesulfonate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3NO5S/c1-19-10-5-7-8(6-11(10)20-2)16-4-3-9(7)21-22(17,18)12(13,14)15/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRKZCQVJKCBEIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1OC)OS(=O)(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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